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molecular formula C6H5Cl2NO B151011 (2,6-Dichloropyridin-3-yl)methanol CAS No. 55304-90-0

(2,6-Dichloropyridin-3-yl)methanol

Cat. No. B151011
CAS RN: 55304-90-0
M. Wt: 178.01 g/mol
InChI Key: FWEVVZQDRPWAND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07868014B2

Procedure details

Dissolve (2,6-dichloropyridin-3-yl)-methanol (876 mg, 4.92 mmol) in dichloromethane (20 mL). Add pyridium chlorochromate (2.12 g, 9.84 mmol). Stir for 2 hours. Add diethyl ether and stir for 20 minutes. Filter the mixture through a pad of Celite® and silica gel and concentrate to give 2,6-dichloropyridine-3-carbaldehyde (575 mg, 66%): 1H NMR (400 MHz, CDCl3) δ 10.39 (s, 1H), 8.18 (d, 1H, J=8.0 Hz), 7.43 (d, 1H, J=8.0 Hz).
Name
(2,6-dichloropyridin-3-yl)-methanol
Quantity
876 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
pyridium chlorochromate
Quantity
2.12 g
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2,6-dichloropyridine-3-carbaldehyde
Yield
66%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([CH2:8][OH:9])=[CH:6][CH:5]=[C:4]([Cl:10])[N:3]=1.C1C=CC(N=NC2C=CC(N)=NC=2N)=CC=1.Cl.[Cr](Cl)([O-])(=O)=O.C(OCC)C>ClCCl>[Cl:1][C:2]1[C:7]([CH:8]=[O:9])=[CH:6][CH:5]=[C:4]([Cl:10])[N:3]=1 |f:1.2.3|

Inputs

Step One
Name
(2,6-dichloropyridin-3-yl)-methanol
Quantity
876 mg
Type
reactant
Smiles
ClC1=NC(=CC=C1CO)Cl
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
pyridium chlorochromate
Quantity
2.12 g
Type
reactant
Smiles
C=1C=CC(=CC1)N=NC=2C=CC(=NC2N)N.Cl.[Cr](=O)(=O)([O-])Cl
Step Three
Name
diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OCC

Conditions

Stirring
Type
CUSTOM
Details
Stir for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Filter the mixture through a pad of Celite® and silica gel
CONCENTRATION
Type
CONCENTRATION
Details
concentrate

Outcomes

Product
Details
Reaction Time
 2 h
Name
2,6-dichloropyridine-3-carbaldehyde
Type
product
Smiles
ClC1=NC(=CC=C1C=O)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 575 mg
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 66.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.